Cas no 2680860-15-3 (tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate
• CAS No: 2680860-15-3
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5635519
• PubChem ID: 165920977
• Update Time: 2025-08-03

tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2,2-dimethoxyacetyl)phenyl]carbamate
• EN300-28289276
• 2680860-15-3
• tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(18)16-11-9-7-6-8-10(11)12(17)13(19-4)20-5/h6-9,13H,1-5H3,(H,16,18)
• InChI Key： JMRNFMBUWHUGSP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C(OC)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate (CAS No. 2680860-15-3)

The compound tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate, identified by its CAS No. 2680860-15-3, is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a dimethoxyacetyl moiety, makes it a versatile building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a precursor for N-protected amino acid derivatives and other bioactive compounds.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate has surged due to advancements in peptide-based therapeutics and small-molecule inhibitors. This compound’s carbamate protection strategy is critical for selective reactions in multi-step syntheses, aligning with the growing trend of green chemistry and atom-efficient processes. Its dimethoxyacetyl group further enhances solubility, a key factor in formulation development—a hot topic in pharmaceutical R&D.

The synthesis of CAS 2680860-15-3 typically involves amide coupling and protective group chemistry, techniques widely discussed in organic synthesis forums and patent literature. Analytical methods such as HPLC and NMR spectroscopy are essential for verifying its purity, a frequent search query among quality control professionals. Notably, its stability under ambient conditions and compatibility with common reagents make it a practical choice for industrial-scale applications.

From an SEO perspective, users often search for "tert-butyl carbamate derivatives" or "dimethoxyacetyl applications in synthesis," reflecting the compound’s niche relevance. Environmental considerations also drive queries about its biodegradability and sustainable production, topics increasingly tied to regulatory compliance. As AI-driven drug design accelerates, intermediates like this are pivotal for generating structure-activity relationship (SAR) data, another trending search term.

In conclusion, tert-butyl N-2-(2,2-dimethoxyacetyl)phenylcarbamate exemplifies the intersection of innovative chemistry and industrial demand. Its role in enabling high-yield transformations while meeting safety standards positions it as a valuable asset for researchers exploring next-generation therapeutics and agrochemicals.